MAGE-1 (102-112)

• sequence: ITKKVADLVGF
• source: Homo sapiens (human)
• synonym: Melanoma-associated antigen 1 (102-112); MAGE-1 (102-112)

Description

Melanoma-associated antigen 1;  MAGE-1

Scientific Research Applications

• Visualization and Analysis of Social Networks

  • MAGE, originally designed for molecular display, has been adapted for studying social structures. Freeman, Webster, and Kirke (1998) utilized MAGE to analyze social networks, highlighting its versatility beyond its initial scientific purpose (Freeman, Webster, & Kirke, 1998).

• Advancements in Genome Engineering

  • Singh and Braddick (2015) discuss the role of Multiplex Automated Genome Engineering (MAGE) in genome engineering, emphasizing its application in gene manipulation and integration for protein and biofuel production (Singh & Braddick, 2015).

• Simulation in Low-Background Germanium Experiments

  • MaGe, a simulation software based on Geant4, is used in physics for simulating ultra-low radioactive background detectors, especially in neutrinoless double-beta decay experiments. This showcases MaGe's application in complex physics simulations (Boswell et al., 2010).

• Microbial Genome Annotation

  • Vallenet et al. (2006) illustrate the use of MaGe in microbial genome annotation. MaGe aids in gene annotation projects and integrates data from various bioinformatics methods, demonstrating its critical role in genomics (Vallenet et al., 2006).

• Gene Expression Data Standardization

  • The MAGE-ML framework, as discussed by Spellman et al. (2002), is pivotal in standardizing microarray data exchange and storage. This tool is essential for ensuring consistent and meaningful genomic data exchange (Spellman et al., 2002).

• Genome Engineering and Evolution

  • Wang et al. (2009) explore the use of MAGE in programming and evolving cells for diverse genetic changes. This application is significant in synthetic biology and metabolic engineering, enabling the creation of novel genomic variants (Wang et al., 2009).

• Data Integration in Clinical Research

  • Tjandra et al. (2003) implemented a framework using MAGE-ML for integrating microarray data with clinical data in breast cancer research. This highlights MAGE-ML's role in bridging basic science and clinical applications (Tjandra et al., 2003).

• Instructional Graphics Development

  • Mage, as utilized by Pavkovic (2005), is effective in developing interactive instructional graphics, particularly in the fields of molecular biology and chemistry. This application demonstrates Mage's role in educational settings (Pavkovic, 2005).